N-[3-(1-methyl-1,2,4-triazol-3-yl)phenyl]pyrrolidine-1-carboxamide

• IUPAC Name: N-[3-(1-methyl-1,2,4-triazol-3-yl)phenyl]pyrrolidine-1-carboxamide
• InChI: InChI=1S/C14H17N5O/c1-18-10-15-13(17-18)11-5-4-6-12(9-11)16-14(20)19-7-2-3-8-19/h4-6,9-10H,2-3,7-8H2,1H3,(H,16,20)
• InChI Key: ROYVSKZZCZGKTA-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC(=N1)C2=CC(=CC=C2)NC(=O)N3CCCC3
• Molecular Formula: C14H17N5O
• Molecular Weight: 271.32 g/mol

Description

N-[3-(1-methyl-1,2,4-triazol-3-yl)phenyl]pyrrolidine-1-carboxamide, also known as MTIP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MTIP is a selective antagonist of the μ-opioid receptor, which is a protein that plays a crucial role in pain regulation and addiction.

Mechanism of Action

N-[3-(1-methyl-1,2,4-triazol-3-yl)phenyl]pyrrolidine-1-carboxamide selectively binds to the μ-opioid receptor and blocks its activation by endogenous opioids such as endorphins and exogenous opioids such as morphine. This results in a decrease in the analgesic and euphoric effects of opioids. N-[3-(1-methyl-1,2,4-triazol-3-yl)phenyl]pyrrolidine-1-carboxamide does not affect the function of other opioid receptors such as the δ-opioid receptor or the κ-opioid receptor.
Biochemical and Physiological Effects
N-[3-(1-methyl-1,2,4-triazol-3-yl)phenyl]pyrrolidine-1-carboxamide has been shown to have a number of biochemical and physiological effects. In animal studies, N-[3-(1-methyl-1,2,4-triazol-3-yl)phenyl]pyrrolidine-1-carboxamide has been shown to decrease the analgesic effects of opioids without affecting their respiratory depressant effects. This suggests that N-[3-(1-methyl-1,2,4-triazol-3-yl)phenyl]pyrrolidine-1-carboxamide could be used to develop safer pain medications that do not cause respiratory depression. N-[3-(1-methyl-1,2,4-triazol-3-yl)phenyl]pyrrolidine-1-carboxamide has also been shown to reduce the rewarding effects of opioids, which could be useful in the treatment of opioid addiction.

Advantages and Limitations for Lab Experiments

N-[3-(1-methyl-1,2,4-triazol-3-yl)phenyl]pyrrolidine-1-carboxamide has several advantages for lab experiments. It is a highly selective μ-opioid receptor antagonist, which makes it useful for studying the role of this receptor in pain regulation and addiction. N-[3-(1-methyl-1,2,4-triazol-3-yl)phenyl]pyrrolidine-1-carboxamide is also available in high purity and yield, making it suitable for use in biochemical and pharmacological assays. However, N-[3-(1-methyl-1,2,4-triazol-3-yl)phenyl]pyrrolidine-1-carboxamide has some limitations for lab experiments. It is relatively expensive and requires specialized equipment and expertise for its synthesis. In addition, it has a short half-life in vivo, which can make it difficult to study its long-term effects.

Future Directions

There are several future directions for research on N-[3-(1-methyl-1,2,4-triazol-3-yl)phenyl]pyrrolidine-1-carboxamide. One area of interest is the development of non-addictive pain medications that do not cause respiratory depression. N-[3-(1-methyl-1,2,4-triazol-3-yl)phenyl]pyrrolidine-1-carboxamide has shown promise in this regard, and further research could lead to the development of new pain medications. Another area of interest is the use of N-[3-(1-methyl-1,2,4-triazol-3-yl)phenyl]pyrrolidine-1-carboxamide in the treatment of opioid addiction. N-[3-(1-methyl-1,2,4-triazol-3-yl)phenyl]pyrrolidine-1-carboxamide has been shown to reduce the rewarding effects of opioids, and further research could lead to the development of new addiction treatments. Finally, there is interest in studying the long-term effects of N-[3-(1-methyl-1,2,4-triazol-3-yl)phenyl]pyrrolidine-1-carboxamide on pain regulation and addiction, as well as its potential side effects.

Synthesis Methods

The synthesis of N-[3-(1-methyl-1,2,4-triazol-3-yl)phenyl]pyrrolidine-1-carboxamide involves a series of chemical reactions that require specialized equipment and expertise. The first step involves the preparation of 3-(1-methyl-1,2,4-triazol-3-yl)aniline, which is then reacted with pyrrolidine-1-carboxylic acid to form N-[3-(1-methyl-1,2,4-triazol-3-yl)phenyl]pyrrolidine-1-carboxamide. The synthesis of N-[3-(1-methyl-1,2,4-triazol-3-yl)phenyl]pyrrolidine-1-carboxamide has been optimized for high yield and purity, making it suitable for scientific research applications.

Scientific Research Applications

N-[3-(1-methyl-1,2,4-triazol-3-yl)phenyl]pyrrolidine-1-carboxamide has been extensively studied for its potential therapeutic applications in pain management and addiction treatment. As a selective μ-opioid receptor antagonist, N-[3-(1-methyl-1,2,4-triazol-3-yl)phenyl]pyrrolidine-1-carboxamide has been shown to block the effects of opioids such as morphine and fentanyl. This makes it a promising candidate for the development of non-addictive pain medications. N-[3-(1-methyl-1,2,4-triazol-3-yl)phenyl]pyrrolidine-1-carboxamide has also been shown to reduce the reinforcing effects of opioids, which could be useful in the treatment of opioid addiction.